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Introduction
Sphingolipids are a class of bioactive lipids that play crucial roles in various cellular processes,

including signal transduction, cell proliferation, differentiation, and apoptosis.[1][2][3] C12-
Sphingosine, a specific N-acyl chain length sphingoid base, is an important intermediate and

signaling molecule within the complex sphingolipid metabolic network. Accurate and sensitive

detection of C12-Sphingosine is critical for understanding its physiological and pathological

roles and for the development of therapeutics targeting sphingolipid pathways.

This document provides detailed application notes and experimental protocols for the analytical

detection and quantification of C12-Sphingosine in biological samples, primarily focusing on

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for

sphingolipid analysis.[2][4][5]

Signaling Pathway of Sphingolipid Metabolism
The metabolism of sphingolipids is a complex network of interconnected pathways.

Sphingomyelin can be hydrolyzed by sphingomyelinase to produce ceramide, which is then

acted upon by ceramidase to yield sphingosine. Sphingosine can be phosphorylated by

sphingosine kinases (SphK1 and SphK2) to form sphingosine-1-phosphate (S1P), a key

signaling molecule.[3] C12-Sphingosine is a specific molecular species within this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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